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Compound of Interest

Compound Name: Phenmedipham-d3

Cat. No.: B15088470

Phenmedipham-d3: A Technical Guide for
Researchers

For researchers, scientists, and drug development professionals, this guide provides an in-
depth overview of Phenmedipham-d3, including its chemical properties, mechanism of action,
metabolism, and analytical methodologies.

Phenmedipham-d3 is the deuterated form of Phenmedipham, a carbamate herbicide. The
inclusion of deuterium atoms makes it a valuable tool in analytical and research settings,
particularly as an internal standard for mass spectrometry-based quantification of
Phenmedipham.

Core Chemical and Physical Properties

Phenmedipham-d3 is characterized by the following properties:

Property Value

CAS Number 1773497-41-8
Molecular Formula C16H13D3N204
Molecular Weight 303.33 g/mol
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Mechanism of Action: Inhibition of Photosynthesis

The primary mechanism of action for Phenmedipham is the inhibition of photosynthesis in
susceptible plants. Specifically, it targets and disrupts the electron transport chain within
Photosystem II (PSIl). By binding to the D1 quinone-binding protein in the PSII complex,
Phenmedipham blocks the transfer of electrons to plastoquinone.[1][2] This inhibition halts the
production of energy (ATP) and reducing power (NADPH) necessary for carbon dioxide
fixation, ultimately leading to plant death. The disruption of electron flow also leads to the
formation of reactive oxygen species, which cause lipid peroxidation and membrane damage,

resulting in rapid cellular necrosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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information]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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